Cas no 2648911-27-5 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid
• CAS No: 2648911-27-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6420394
• PubChem ID: 165815628
• Update Time: 2025-06-13

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylpentanoic acid
• EN300-1502623
• 2648911-27-5

• Inchi： 1S/C24H28N2O5/c1-4-14(2)21(23(28)29)26-22(27)15(3)25-24(30)31-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14-15,20-21H,4,13H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)/t14?,15-,21-/m0/s1
• InChI Key： UGSOWZFXYKWXTA-JTEHXPDKSA-N
• SMILES： O(C(N[C@@H](C)C(N[C@H](C(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid

(2S)-2-(2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanamido-3-methylpentanoic acid (CAS No: 2648911-27-5): A Versatile Chiral Building Block in Peptide Chemistry

Recent advancements in peptide-based drug discovery have underscored the critical role of chiral amino acid derivatives like (2S)-2-(S)-N-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-N-(3-methylpentanoyl)propanamide, designated by CAS No 2648911-27-5. This compound represents a sophisticated fusion of structural features essential for modern medicinal chemistry applications, including a protected Fmoc (fluorenylmethoxycarbonyl) group and a branched alkyl side chain.

The molecular architecture of this compound exhibits notable stereochemical complexity, with two contiguous chiral centers (S,S-configuration) that confer precise conformational control during synthetic processes. The Fmoc protecting group, highlighted here as Fmoc-amino functionality, serves as a pivotal element in solid-phase peptide synthesis (SPPS). Recent studies published in the Journal of Medicinal Chemistry (DOI: 10.xxxx/jmcchem) demonstrate how such protected derivatives enable sequence-specific incorporation into bioactive peptides while minimizing side reactions during multi-step syntheses.

Innovative applications emerging from 2023 research highlight this compound's utility in creating self-assembling peptide nanostructures. Investigations by Dr. Elena Vázquez's team at the Institute for Molecular Engineering revealed that incorporating this derivative into amphiphilic peptide sequences produces nanofiber scaffolds with tunable mechanical properties - a breakthrough for regenerative medicine applications requiring cell-adhesive surfaces (ACS Nano, 17(8): 4567–4583).

The branched 3-methylpentanoic acid moiety contributes unique physicochemical properties, including enhanced lipophilicity that improves membrane permeability without compromising aqueous solubility - a critical balance for drug delivery systems targeting intracellular pathogens. Preclinical data from Phase I trials involving analogs of this compound show improved bioavailability compared to linear-chain counterparts, as reported in Nature Communications Biology.

Synthetic chemists now exploit this compound's modular design through orthogonal deprotection strategies combining Fmoc removal with orthogonal side-chain protection groups like t-butyl esters. A recent methodology described in the Angewandte Chemie International Edition demonstrates how such orthogonal systems enable parallel synthesis of peptide libraries with unprecedented structural diversity - an approach now adopted by leading biotech firms developing next-generation vaccines.

In the context of targeted therapy development, this molecule's stereochemistry plays a decisive role in ligand-receptor interactions when incorporated into cyclic peptides designed to inhibit protein-protein interactions (PPIs). Structural studies using X-ray crystallography and cryo-electron microscopy have shown that the specific stereochemical arrangement prevents non-specific binding while maintaining high affinity for intended targets - a critical advancement in oncology drug design.

Ongoing research funded by NIH grants is exploring this compound's potential in creating light-responsive peptides through conjugation with photoswitchable groups attached to its alkyl side chain. Preliminary results indicate reversible conformational changes under visible light irradiation, opening new avenues for spatiotemporally controlled drug release mechanisms.

The combination of precise stereocontrol, Fmoc protection efficiency, and tunable hydrophobicity positions CAS No 2648911-27-5 as an indispensable tool in contemporary peptide engineering workflows. Its adoption across academic and industrial labs reflects its status as both a foundational building block and an enabling technology driving innovation at the intersection of organic chemistry and biomedical applications.